(1R)-2-Fluoro-1-(4-nitrophenyl)ethan-1-ol

• Molecular Formula: C8H8FNO3
• Molecular Weight: 185.15 g/mol
• IUPAC Name: (1R)-2-fluoro-1-(4-nitrophenyl)ethanol
• InChI: InChI=1S/C8H8FNO3/c9-5-8(11)6-1-3-7(4-2-6)10(12)13/h1-4,8,11H,5H2/t8-/m0/s1
• InChI Key: ALYBAZKHBOZEHB-QMMMGPOBSA-N
• Isomeric SMILES: C1=CC(=CC=C1[C@H](CF)O)[N+](=O)[O-]
• Canonical SMILES: C1=CC(=CC=C1C(CF)O)[N+](=O)[O-]

Description

(1R)-2-Fluoro-1-(4-nitrophenyl)ethan-1-ol is a chiral secondary alcohol featuring a fluorine atom at the β-position and a 4-nitrophenyl group at the α-position. The nitro group confers strong electron-withdrawing properties, while the fluorine substituent influences steric and electronic interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1R)-2-Fluoro-1-(4-nitrophenyl)ethan-1-ol typically involves the introduction of a fluoro group and a nitrophenyl group onto an ethan-1-ol backbone. One common method involves the reaction of 4-nitrobenzaldehyde with a fluorinating agent in the presence of a reducing agent to yield the desired product. The reaction conditions often include the use of solvents such as dichloromethane or ethanol, and the reaction is typically carried out at room temperature or slightly elevated temperatures.

Industrial Production Methods

In an industrial setting, the production of (1R)-2-Fluoro-1-(4-nitrophenyl)ethan-1-ol may involve the use of continuous flow reactors to ensure consistent product quality and yield. The use of catalysts and optimized reaction conditions can enhance the efficiency of the synthesis process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

(1R)-2-Fluoro-1-(4-nitrophenyl)ethan-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The nitro group can be reduced to an amine group.

Substitution: The fluoro group can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as hydrogen gas (H2) in the presence of a palladium catalyst (Pd/C) or sodium borohydride (NaBH4) are used.

Substitution: Nucleophiles such as sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu) can be employed.

Major Products Formed

Oxidation: Formation of 2-fluoro-1-(4-nitrophenyl)ethanone.

Reduction: Formation of 2-fluoro-1-(4-aminophenyl)ethan-1-ol.

Substitution: Formation of various substituted ethan-1-ol derivatives depending on the nucleophile used.

Scientific Research Applications

(1R)-2-Fluoro-1-(4-nitrophenyl)ethan-1-ol has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme mechanisms.

Medicine: Explored for its potential as a precursor in the synthesis of pharmaceutical compounds.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (1R)-2-Fluoro-1-(4-nitrophenyl)ethan-1-ol involves its interaction with specific molecular targets. The fluoro group can enhance the compound’s binding affinity to certain enzymes or receptors, while the nitrophenyl group can participate in various biochemical reactions. The compound may act as an inhibitor or activator of specific pathways, depending on its structure and the target molecule.

Comparison with Similar Compounds

Structural Analogues: Functional Group Variations

Table 1: Key Structural and Molecular Comparisons

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Functional Groups	Key Features
(1R)-2-Fluoro-1-(4-nitrophenyl)ethan-1-ol	C₈H₈FNO₃	199.16	-OH, -NO₂, -F	Chiral center (R-configuration)
(1R)-2-Azido-1-(4-nitrophenyl)ethanol	C₈H₈N₄O₃	208.18	-OH, -NO₂, -N₃	Azide group for click chemistry
(1R)-1-(4-Methyl-3-nitrophenyl)ethan-1-ol	C₉H₁₁NO₃	181.19	-OH, -NO₂, -CH₃	Methyl substituent meta to nitro
(1S)-1-(4-Nitrophenyl)ethan-1-ol	C₈H₉NO₃	167.16	-OH, -NO₂	Enantiomer (S-configuration)

Key Observations :

• Substituent Effects: The fluorine in the target compound increases molecular weight compared to the non-fluorinated enantiomer (167.16 vs.
• Azide vs. Fluorine : The azide group in the analogue () enables bioorthogonal reactions but introduces instability risks compared to the chemically inert fluorine .
• Methyl vs. Nitro Positioning : The methyl group in ’s compound reduces steric hindrance compared to the nitro group, altering solubility and reactivity .

Stereochemical Comparisons

The R-configuration of the target compound distinguishes it from its S-enantiomer (). Enantiomers often exhibit divergent biological activities; for example, in chloramphenicol (), stereochemistry dictates antibacterial efficacy . Computational studies (e.g., ’s B3LYP/6-31G(d) simulations) suggest that stereochemistry influences transition-state energetics in reactions like Diels-Alder adduct formation .

Biological Activity

(1R)-2-Fluoro-1-(4-nitrophenyl)ethan-1-ol is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant research findings, including case studies and data tables.

• Chemical Formula : C8H9FNO3
• Molecular Weight : 187.16 g/mol
• LogP (Hydrophobicity) : 1.156

The biological activity of (1R)-2-Fluoro-1-(4-nitrophenyl)ethan-1-ol is influenced by its structural components, particularly the fluorine and nitro groups. These groups can enhance its binding affinity to various biological targets, including enzymes and receptors. The compound's mechanism of action typically involves:

• Enzyme Inhibition : Compounds with similar structures have been shown to inhibit specific enzymes, impacting metabolic pathways.
• Receptor Interaction : The presence of functional groups allows for interaction with neurotransmitter receptors, potentially modulating signaling pathways.

Biological Activity

Research indicates that (1R)-2-Fluoro-1-(4-nitrophenyl)ethan-1-ol exhibits several biological activities:

Antimicrobial Activity

Studies have demonstrated that compounds related to (1R)-2-Fluoro-1-(4-nitrophenyl)ethan-1-ol possess antimicrobial properties. For instance, derivatives have shown effectiveness against various bacterial strains, suggesting potential applications in developing new antibiotics .

Anti-inflammatory Properties

Similar compounds have been investigated for their anti-inflammatory effects. They may inhibit pathways associated with inflammation, making them candidates for treating inflammatory diseases .

Neuroprotective Effects

Research has indicated that nitrophenyl derivatives can exhibit neuroprotective effects by modulating oxidative stress and apoptosis in neuronal cells. This suggests potential therapeutic applications in neurodegenerative diseases .

Case Studies

Several studies have explored the biological activity of related compounds:

Study	Findings
In vitro study on antimicrobial activity	Showed significant inhibition of bacterial growth in various strains .
Neuroprotective study	Demonstrated reduced apoptosis in neuronal cell lines treated with nitrophenyl derivatives .
Inflammation model	Compounds exhibited a reduction in inflammatory markers in animal models .

Research Findings

A systematic review of literature reveals the following insights into the biological activity of (1R)-2-Fluoro-1-(4-nitrophenyl)ethan-1-ol:

• Synthesis and Characterization : The compound has been synthesized with high yields, allowing for extensive biological testing.
• Biological Testing : Various assays have confirmed its activity against targeted enzymes and receptors.
• Potential Applications : The compound holds promise as a lead structure for drug development targeting infections and neurodegenerative conditions.

Q & A

Q. What are the common synthetic routes for (1R)-2-Fluoro-1-(4-nitrophenyl)ethan-1-ol?

• Methodological Answer: Synthesis typically involves fluorination strategies or reduction of precursors. For example:

• Difluorination/Fragmentation: A one-pot process using trifluorinated diketones (e.g., 4,4,4-trifluorobutane-1,3-dione derivatives) can yield fluorinated ketones, which may be reduced to the target alcohol .
• Catalytic Hydrogenation: Chiral catalysts (e.g., Pd/C with chiral ligands) can reduce nitro or ketone groups while preserving stereochemistry, as seen in analogous aryl ethanol syntheses .
• Diels-Alder Reactions: Nitrophenyl-containing intermediates from cycloaddition reactions (e.g., methyl (Z)-2-nitro-3-(4-nitrophenyl)propan-1-ol) can undergo further functionalization .

Q. How is the stereochemistry of (1R)-2-Fluoro-1-(4-nitrophenyl)ethan-1-ol confirmed?

• Methodological Answer:

• X-ray Crystallography: Using SHELX software (e.g., SHELXL for refinement), absolute configuration is determined via crystallographic data .
• NMR Spectroscopy: $^{19}\text{F}$ and $^{1}\text{H}$ NMR coupling constants provide insights into spatial arrangements. For example, vicinal $^{1}\text{H}$-$^{19}\text{F}$ coupling in similar compounds confirms stereochemistry .

Q. What spectroscopic techniques are essential for characterizing this compound?

• Methodological Answer:

• Multinuclear NMR: $^{1}\text{H}$, $^{13}\text{C}$, and $^{19}\text{F}$ NMR identify functional groups and electronic environments. For example, $^{19}\text{F}$ chemical shifts near -180 ppm indicate CF$_2$ groups in related fluorinated ketones .
• IR Spectroscopy: Stretching frequencies for -OH (~3200–3600 cm$^{-1}$) and -NO$_2$ (~1520 cm$^{-1}$) confirm functional groups .

Advanced Research Questions

Q. How do electronic effects of the nitro and fluorine substituents influence reactivity?

• Methodological Answer:

• Electron-Withdrawing Effects: The nitro group (-NO$_2$) deactivates the aromatic ring, directing electrophilic attacks to meta positions, while fluorine’s inductive effects alter acidity and hydrogen-bonding capabilities. Computational studies (e.g., DFT at B3LYP/6-31G(d)) model charge distribution and transition states in reactions like Diels-Alder .

Q. What computational methods are used to study reaction mechanisms involving this compound?

• Methodological Answer:

• Density Functional Theory (DFT): B3LYP/6-31G(d) simulations predict reaction pathways, such as heterodiene Diels-Alder adduct formation and skeletal rearrangements in nitrophenyl derivatives .
• Molecular Dynamics (MD): Simulates solvation effects and steric interactions in enantioselective syntheses .

Q. What are the challenges in achieving enantiomeric purity during synthesis?

• Methodological Answer:

• Chiral Resolution: Kinetic resolutions using lipases or chiral HPLC columns separate enantiomers. For example, Candida antarctica lipase B (CAL-B) selectively acetylates one enantiomer in racemic mixtures .
• Asymmetric Catalysis: Chiral ligands (e.g., BINAP) in hydrogenation or fluorination reactions improve enantiomeric excess (ee). Contradictory yields in analogous syntheses highlight the need for optimized reaction conditions .

Q. How do steric effects from substituents affect reaction pathways?

• Methodological Answer:

• Steric Hindrance Analysis: In Diels-Alder reactions, bulky nitrophenyl groups favor endo transition states, validated by X-ray and computational models. Steric maps using Mercury software visualize packing interactions .